Cas no 109654-30-0 (1-Piperidineacetamide,2-methyl-N-(1,1,3,3-tetramethylbutyl)-, hydrochloride (1:1))

• Product Name: 1-Piperidineacetamide,2-methyl-N-(1,1,3,3-tetramethylbutyl)-, hydrochloride (1:1)
• CAS No: 109654-30-0
• MF: C₁₆H₃₃ClN₂O
• MW: 304.899023771286
• CID: 162003
• PubChem ID: 3066179
• Update Time: 2025-04-19

1-Piperidineacetamide,2-methyl-N-(1,1,3,3-tetramethylbutyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Piperidineacetamide,2-methyl-N-(1,1,3,3-tetramethylbutyl)-, hydrochloride (1:1)
• 1-Piperidineacetamide,2-methyl-N-1,1,3,3-tetramethylbutyl-, hydrochloride (6CI)
• 2-(2-methylpiperidin-1-yl)-N-(2,4,4-trimethylpentan-2-yl)acetamide,hydrochloride
• 2-(2-Methylpiperidin-1-yl)-N-(2,4,4-trimethylpentan-2-yl)ethanimidic acid--hydrogen chloride (1/1)
• 109654-30-0
• 2-Methyl-N-(1,1,3,3-tetramethylbutyl)-1-piperidineacetamide hydrochloride
• TR 356
• DTXSID20911280
• 1-Piperidineacetamide, 2-methyl-N-(1,1,3,3-tetramethylbutyl)-, hydrochloride

• Inchi： 1S/C16H32N2O.ClH/c1-13-9-7-8-10-18(13)11-14(19)17-16(5,6)12-15(2,3)4;/h13H,7-12H2,1-6H3,(H,17,19);1H
• InChI Key： OBCILDPWUOFLDF-UHFFFAOYSA-N
• SMILES： Cl.O=C(CN1CCCCC1C)NC(C)(C)CC(C)(C)C

Computed Properties

• Exact Mass: 304.22839
• Monoisotopic Mass: 304.2281414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34